4-{4-[(2-isopropyl-4-pyrimidinyl)methyl]-1-piperazinyl}quinazoline

• IUPAC Name: 4-[4-[(2-propan-2-ylpyrimidin-4-yl)methyl]piperazin-1-yl]quinazoline
• InChI: InChI=1S/C20H24N6/c1-15(2)19-21-8-7-16(24-19)13-25-9-11-26(12-10-25)20-17-5-3-4-6-18(17)22-14-23-20/h3-8,14-15H,9-13H2,1-2H3
• InChI Key: CRWRQFVLLLPIMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CC(=N1)CN2CCN(CC2)C3=NC=NC4=CC=CC=C43
• Molecular Formula: C20H24N6
• Molecular Weight: 348.4 g/mol

Description

4-{4-[(2-isopropyl-4-pyrimidinyl)methyl]-1-piperazinyl}quinazoline is a chemical compound that has been widely studied for its potential use in scientific research. It is a quinazoline derivative that has shown promise in various applications, including cancer research and drug development.

Mechanism of Action

The mechanism of action of 4-{4-[(2-isopropyl-4-pyrimidinyl)methyl]-1-piperazinyl}quinazoline is not fully understood, but it is thought to work by inhibiting certain enzymes and receptors in the body. It has been shown to have a high affinity for the epidermal growth factor receptor (EGFR), which is a protein that is often overexpressed in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{4-[(2-isopropyl-4-pyrimidinyl)methyl]-1-piperazinyl}quinazoline are still being studied. It has been shown to have anti-tumor activity in various types of cancer cells, including lung, breast, and colon cancer. It has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{4-[(2-isopropyl-4-pyrimidinyl)methyl]-1-piperazinyl}quinazoline in lab experiments is its high affinity for certain receptors in the body. This makes it a useful tool for studying the mechanisms of certain diseases and for developing new drugs. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.

Future Directions

There are several potential future directions for research on 4-{4-[(2-isopropyl-4-pyrimidinyl)methyl]-1-piperazinyl}quinazoline. One area of interest is in developing new drugs that target the EGFR receptor, as this has been shown to be an effective way to treat certain types of cancer. Another potential direction is in studying the compound's effects on other receptors and enzymes in the body, which could lead to new treatments for a variety of diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 4-{4-[(2-isopropyl-4-pyrimidinyl)methyl]-1-piperazinyl}quinazoline is a complex process that involves several steps. The most commonly used method involves the reaction of 4-chloroquinazoline with 2-isopropyl-4-(piperazin-1-yl)pyrimidine in the presence of a base, such as potassium carbonate. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

The potential applications of 4-{4-[(2-isopropyl-4-pyrimidinyl)methyl]-1-piperazinyl}quinazoline in scientific research are vast. One of the most promising areas of research is in cancer treatment, where it has been shown to inhibit the growth of certain types of cancer cells. It has also been studied for its potential use in drug development, as it has been shown to have a high affinity for certain receptors in the body.